Cas no 865998-46-5 (Ethyl 5-nitro-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 5-nitro-1H-imidazole-2-carboxylate
• CAS No: 865998-46-5
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD08275005
• CID: 720732
• PubChem ID: 53302149
• Update Time: 2025-05-22

Ethyl 5-nitro-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-nitro-1H-imidazole-2-carboxylate
• 1H-IMIDAZOLE-2-CARBOXYLIC ACID, 5-NITRO-, ETHYL ESTER
• 5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester
• ETHYL 4-NITRO-1H-IMIDAZOLE-2-CARBOXYLATE
• 4-NITRO-1H-IMIDAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• PubChem23761
• YSVPLWXCZZORIO-UHFFFAOYSA-N
• AB44510
• SY111757
• AB0069137
• Z5218
• ST24030654
• 998E465
• 1H-Imidazole-2-carbo
• 1H-Imidazole-2-carboxylic acid, 4-nitro-, ethyl ester (9CI)
• AKOS025394877
• AS-20091
• CS-0005580
• SY353057
• AC-27129
• AKOS006285014
• DA-16780
• 865998-46-5
• MFCD19442194
• CHEMBL4587739
• AKOS015901682
• W16675
• EN300-2008994
• DTXSID20693337
• SCHEMBL1595448

• MDL： MFCD08275005
• Inchi： 1S/C6H7N3O4/c1-2-13-6(10)5-7-3-4(8-5)9(11)12/h3H,2H2,1H3,(H,7,8)
• InChI Key： YSVPLWXCZZORIO-UHFFFAOYSA-N
• SMILES： O=C(C1NC([N+](=O)[O-])=CN=1)OCC

Computed Properties

• Exact Mass: 185.04400
• Monoisotopic Mass: 185.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.455
• Melting Point: No data available
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 180.1±25.7 °C
• PSA: 100.80000
• LogP: 1.01780
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-nitro-1H-imidazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 5-nitro-1H-imidazole-2-carboxylate

Ethyl 5-nitro-1H-imidazole-2-carboxylate: A Comprehensive Overview

Ethyl 5-nitro-1H-imidazole-2-carboxylate, with the CAS number 865998-46-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of Ethyl 5-nitro-1H-imidazole-2-carboxylate consists of an imidazole ring substituted with a nitro group at position 5 and an ethoxycarbonyl group at position 2. These substituents play a crucial role in determining the compound's chemical properties and biological interactions.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly as scaffolds for developing anti-inflammatory, antifungal, and anticancer agents. The presence of the nitro group in Ethyl 5-nitro-1H-imidazole-2-carboxylate introduces electron-withdrawing effects, which can enhance the compound's reactivity and bioavailability. This makes it a promising candidate for further exploration in drug discovery pipelines. Researchers have also investigated the synthesis of this compound through various methods, including nucleophilic substitution and condensation reactions, aiming to optimize its production efficiency and purity.

The cas no865998-46-5 designation is a unique identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be accurately referenced in scientific literature and databases. This is particularly important for maintaining consistency and avoiding confusion in interdisciplinary research. The compound's molecular formula, C₉H₁₀N₃O₄, reflects its composition, while its molecular weight of 234.19 g/mol provides essential information for analytical purposes such as chromatography and mass spectrometry.

In terms of physical properties, Ethyl 5-nitro-1H-imidazole-2-carboxylate is typically a crystalline solid with a melting point of approximately 160°C. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various synthetic procedures. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the imidazole ring and the nitro group, which can be exploited for sensing applications or as part of fluorescent probes.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Ethyl 5-nitro-1H-imidazole-2-carboxylate using density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity patterns, which are critical for understanding its interactions with biological targets. Additionally, molecular docking simulations have been employed to predict binding affinities with key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory activity.

The synthesis of Ethyl 5-nitro-1H-imidazole-2-carboxylate involves a multi-step process that begins with the preparation of the imidazole ring. One common approach is the condensation of ammonium formate with an appropriate aldehyde or ketone derivative under acidic conditions. Subsequent nitration at position 5 is achieved using mixed acid (concentrated nitric acid and sulfuric acid), followed by esterification at position 2 to introduce the ethoxycarbonyl group. This sequence ensures high regioselectivity and yields a pure product suitable for further characterization.

Despite its promising properties, Ethyl 5-nitro-1H-imidazole-2-carboxylate requires thorough toxicity studies before it can be considered for therapeutic applications. Initial assays have indicated moderate cytotoxicity against certain cancer cell lines, suggesting selective targeting potential. However, further investigations are needed to evaluate its pharmacokinetics, bioavailability, and long-term safety profile.

In conclusion, Ethyl 5-nitro-1H-imidazole-2-carboxylate (CAS No: 865998-46-5) represents a valuable addition to the arsenal of imidazole derivatives being explored for their therapeutic potential. Its unique chemical structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a compelling candidate for future research endeavors in drug development.